Cas no 116815-03-3 (8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one)

• Product Name: 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one
• CAS No: 116815-03-3
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD07776635
• CID: 132611
• PubChem ID: 10488100
• Update Time: 2025-06-10

8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one
• 5H-1-Benzazepin-5-one,8-chloro-1,2,3,4-tetrahydro-
• 8-chloro-1,2,3,4-tetrahydro-5H-1-Benzazepin-5-one
• 8-CHLORO-1,2,3,4-TETRAHYDRO-BENZO[B]AZEPIN-5-ONE
• 8-chloro-1,2,3,4-tetrahydrobenzo[b]azepin-5-one
• SCHEMBL3531650
• DTXSID70440712
• CS-0107388
• VYAYCHCHFQVJHU-UHFFFAOYSA-N
• 8-chloro-1,2,3,4-tetrahydro-1-benzazepin-5-one
• AC-25519
• FT-0658824
• 116815-03-3
• 5H-1-Benzazepin-5-one, 8-chloro-1,2,3,4-tetrahydro-
• D76734
• A803676
• 8-Chloro-1,2,3,4-tetrahydro-benzo[b]azepin-5-one, AldrichCPR
• 8-Chloro-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one
• AKOS006284396
• SY364532
• MFCD07776635
• DB-060924

• MDL： MFCD07776635
• Inchi： 1S/C10H10ClNO/c11-7-3-4-8-9(6-7)12-5-1-2-10(8)13/h3-4,6,12H,1-2,5H2
• InChI Key： VYAYCHCHFQVJHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(CCCNC=2C=1)=O

Computed Properties

• Exact Mass: 195.0452
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 352.6°Cat760mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.562
• PSA: 29.1

8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one

Introduction to 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS No. 116815-03-3)

8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. With the CAS number 116815-03-3, this molecule represents a derivative of the benzo[b]azepine scaffold, which is well-known for its presence in various bioactive natural products and pharmacologically relevant compounds. The introduction of a chlorine substituent at the 8-position and the presence of a lactam ring at the 5-position introduce unique electronic and steric properties that make this compound of interest for further investigation.

The benzo[b]azepine core is a fused bicyclic system consisting of a benzene ring and an azepine ring, which together create a rigid structure that can interact with biological targets in a specific manner. The 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one structure is particularly intriguing because it combines elements that are known to enhance binding affinity and selectivity. The chlorine atom, for instance, can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the molecular environment. Additionally, the lactam moiety can influence the compound's solubility and metabolic stability, making it a valuable candidate for drug discovery efforts.

In recent years, there has been growing interest in developing novel compounds based on the benzo[b]azepine scaffold due to their demonstrated efficacy in treating various diseases. One of the most promising areas of research has been in the development of central nervous system (CNS) therapeutics. Benzo[b]azepine derivatives have shown potential as ligands for serotonin receptors, GABA receptors, and other neurotransmitter targets. The 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one compound is particularly relevant in this context because it possesses structural features that suggest it may interact with these targets in a meaningful way.

Recent studies have begun to explore the pharmacological properties of this compound using both computational modeling and experimental techniques. Computational studies have suggested that the chlorine substituent at the 8-position may enhance binding affinity by increasing hydrophobic interactions with the target receptor. Additionally, the lactam ring may contribute to favorable pharmacokinetic properties by improving solubility and reducing metabolic degradation. These predictions have been validated through initial experimental studies, which have shown that derivatives of this compound exhibit promising activity in preclinical models.

The synthesis of 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS No. 116815-03-3) represents a significant challenge due to the complexity of the benzo[b]azepine scaffold. However, advances in synthetic methodology have made it possible to construct this molecule with increasing efficiency and yield. One common approach involves multi-step reactions starting from readily available precursors such as benzoylacetone or anthranilic acid derivatives. The introduction of the chlorine atom typically occurs via chlorination reactions, while the lactam formation can be achieved through cyclization reactions under controlled conditions.

The biological evaluation of 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one has revealed several interesting properties that make it a compelling candidate for further development. In vitro studies have shown that this compound exhibits moderate affinity for serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. These receptors are involved in regulating mood, anxiety, and cognitive function, making them attractive targets for therapeutic intervention. Additionally, preliminary data suggest that this compound may have neuroprotective properties, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease.

Another area of interest has been the potential anti-inflammatory effects of 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS No. 116815-03-3). Inflammatory processes are implicated in a wide range of diseases beyond neurological disorders, including cardiovascular disease and cancer. Studies have shown that compounds targeting serotonin receptors can modulate inflammatory pathways by affecting neurotransmitter release and receptor signaling. The unique structural features of this benzo[b]azepine derivative may make it particularly effective in modulating these pathways.

The development of novel therapeutics often involves optimizing existing compounds to improve their efficacy and safety profiles. In the case of 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one, further research is needed to identify structural modifications that can enhance its pharmacological properties. This may involve exploring different substituents at various positions on the benzo[b]azepine scaffold or modifying the lactam ring to improve solubility or metabolic stability. Additionally, understanding how this compound interacts with its biological targets at a molecular level will be crucial for designing more effective derivatives.

Future directions for research on 8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS No. 116815-03-3) include conducting more extensive preclinical studies to evaluate its efficacy and safety profile in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and help guide further development efforts. Additionally, exploring new synthetic routes to improve yield and scalability will be important for moving this compound towards clinical trials.

In conclusion,8-Chloro-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one represents a promising candidate for drug discovery due to its unique structural features and potential biological activity. Its ability to interact with serotonin receptors and other neurotransmitter targets makes it an attractive option for treating neurological disorders such as depression and anxiety. Further research is needed to fully understand its pharmacological properties and explore its potential as a therapeutic agent.